Cas no 2411336-53-1 ((2E)-N-(4-cyclopropyl-1-methyl-1H-pyrazol-5-yl)methyl-4-(dimethylamino)but-2-enamide)

• Product Name: (2E)-N-(4-cyclopropyl-1-methyl-1H-pyrazol-5-yl)methyl-4-(dimethylamino)but-2-enamide
• CAS No: 2411336-53-1
• MF: C₁₄H₂₂N₄O
• MW: 262.350682735443
• CID: 5910290
• PubChem ID: 146097837
• Update Time: 2025-08-04

(2E)-N-(4-cyclopropyl-1-methyl-1H-pyrazol-5-yl)methyl-4-(dimethylamino)but-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-(4-cyclopropyl-1-methyl-1H-pyrazol-5-yl)methyl-4-(dimethylamino)but-2-enamide
• (2E)-N-[(4-cyclopropyl-1-methyl-1H-pyrazol-5-yl)methyl]-4-(dimethylamino)but-2-enamide
• 2411336-53-1
• EN300-26585580
• (E)-N-[(4-Cyclopropyl-2-methylpyrazol-3-yl)methyl]-4-(dimethylamino)but-2-enamide
• Z3952173784

• Inchi： 1S/C14H22N4O/c1-17(2)8-4-5-14(19)15-10-13-12(11-6-7-11)9-16-18(13)3/h4-5,9,11H,6-8,10H2,1-3H3,(H,15,19)/b5-4+
• InChI Key： KDNAPUHWMZFDEQ-SNAWJCMRSA-N
• SMILES： O=C(/C=C/CN(C)C)NCC1=C(C=NN1C)C1CC1

Computed Properties

• Exact Mass: 262.17936134g/mol
• Monoisotopic Mass: 262.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 50.2Ų

Additional information on (2E)-N-(4-cyclopropyl-1-methyl-1H-pyrazol-5-yl)methyl-4-(dimethylamino)but-2-enamide

Compound Introduction: (2E)-N-(4-cyclopropyl-1-methyl-1H-pyrazol-5-yl)methyl-4-(dimethylamino)but-2-enamide (CAS No. 2411336-53-1)

Introducing a sophisticated and highly versatile chemical entity, (2E)-N-(4-cyclopropyl-1-methyl-1H-pyrazol-5-yl)methyl-4-(dimethylamino)but-2-enamide, identified by its unique Chemical Abstracts Service number CAS No. 2411336-53-1. This compound has garnered significant attention in the field of pharmaceutical research due to its intricate molecular architecture and promising biological activities. The presence of a conjugated system, featuring a butenamide moiety, combined with a pyrazole ring substituent, positions this molecule as a candidate for further exploration in drug discovery and development.

The molecular structure of this compound is characterized by several key functional groups that contribute to its potential pharmacological properties. The butenamide moiety, with its amide bond and conjugated double bonds, is known to exhibit various biological activities, including anti-inflammatory, analgesic, and antimicrobial effects. This structural feature is often exploited in the design of bioactive molecules due to its ability to interact with biological targets such as enzymes and receptors.

Furthermore, the 4-cyclopropyl-1-methyl-1H-pyrazol-5-yl substituent adds an additional layer of complexity to the molecule. Pyrazole derivatives are widely recognized for their diverse pharmacological applications, ranging from antiviral and anticancer agents to anti-inflammatory drugs. The cyclopropyl group enhances the steric bulk of the molecule, potentially influencing its binding affinity and selectivity towards specific biological targets. The combination of these structural elements makes (2E)-N-(4-cyclopropyl-1-methyl-1H-pyrazol-5-yl)methyl-4-(dimethylamino)but-2-enamide a compelling candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of novel compounds for their potential biological activities. The use of high-throughput virtual screening techniques has allowed researchers to identify promising candidates like this one for further experimental validation. These computational methods leverage large databases of known bioactive molecules to predict the interactions between the compound and potential biological targets.

In particular, the dimethylamino group in the butenamide moiety is noteworthy for its potential role in modulating biological activity. Amines are frequently incorporated into drug molecules due to their ability to form hydrogen bonds and participate in ionic interactions with biological targets. The dimethylation of the amine group enhances its basicity, which can influence its binding properties and pharmacokinetic behavior.

The pyrazole ring itself is a heterocyclic aromatic compound that has been extensively studied for its pharmacological properties. Pyrazole derivatives exhibit a wide range of biological activities, including anti-inflammatory, analgesic, antiviral, and anticancer effects. The presence of the cyclopropyl group in this compound adds an additional steric element that can influence its binding interactions with biological targets.

One of the most exciting aspects of this compound is its potential application in the development of new therapeutic agents. The combination of structural features such as the butenamide moiety, pyrazole ring substituent, and dimethylamino group suggests that it may have multiple points of interaction with biological targets. This polypharmacophoric nature can be advantageous in designing drugs that exhibit synergistic effects or enhanced efficacy.

Current research in medicinal chemistry increasingly emphasizes the importance of understanding structure-activity relationships (SAR) to optimize drug candidates. Computational methods such as molecular docking and quantum mechanical calculations are being used to predict how different structural modifications will affect the biological activity of a compound. These tools have enabled researchers to design molecules with specific properties tailored to their intended therapeutic applications.

The synthesis of (2E)-N-(4-cyclopropyl-1-methyl-1H-pyrazol-5-yl)methyl-4-(dimethylamino)but-2-enamide presents an interesting challenge due to its complex molecular architecture. Advanced synthetic methodologies are required to construct the conjugated system and incorporate the various functional groups in high yield and purity. Techniques such as cross-coupling reactions, condensation reactions, and protection-deprotection strategies are often employed in such syntheses.

Once synthesized, rigorous characterization techniques must be employed to confirm the structure of the compound. Nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy are essential tools for verifying the molecular structure. Additionally, X-ray crystallography may be used if single crystals can be obtained for more detailed structural analysis.

The pharmacological evaluation of this compound will involve testing its activity against various biological targets relevant to different therapeutic areas. Initial studies may focus on assessing its interaction with enzymes or receptors known to be involved in inflammation, pain signaling, or other disease pathways. High-throughput screening assays can provide rapid data on potential bioactivity across multiple targets.

In conclusion,(2E)-N-(4-cyclopropyl-1-methyl-1H-pyrazol-5-ylmethyl)-4-(dimethylamino)butanamide (CAS No. 2411336–53–1) represents a promising chemical entity with significant potential for further development in pharmaceutical research. Its complex molecular architecture and diverse functional groups make it an intriguing candidate for exploring new therapeutic strategies. As computational chemistry and synthetic methodologies continue to advance, compounds like this one will play an increasingly important role in drug discovery efforts worldwide.